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Introduction
Hydroxyamphetamine hydrobromide is an indirect-acting sympathomimetic agent used in

ophthalmic applications to induce mydriasis (pupillary dilation). It is available as a 1% solution

and, more commonly, in a combination product with the anticholinergic agent tropicamide. This

document provides detailed protocols for the use of hydroxyamphetamine eye drops for routine

pupillary dilation and as a diagnostic tool in pharmacological studies, particularly for localizing

lesions in Horner's syndrome.

Mechanism of Action
Hydroxyamphetamine acts by stimulating the release of norepinephrine from intact adrenergic

nerve terminals at the neuromuscular junction of the iris dilator muscle.[1][2][3][4] This increase

in norepinephrine in the synaptic cleft leads to contraction of the iris dilator muscle and

subsequent mydriasis.[1][3] Since it has minimal direct agonist activity on adrenergic receptors,

its efficacy is dependent on the integrity of the postganglionic sympathetic neuron.[1][3]

In the combination product Paremyd®, hydroxyamphetamine (1%) is paired with tropicamide

(0.25%). Tropicamide is a parasympatholytic agent that blocks the cholinergic stimulation of the

iris sphincter muscle and the ciliary muscle.[3][4][5] The synergistic action of these two agents,

acting on different effector muscles of the iris, produces a rapid and sustained mydriasis.[3][5]
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Horner's Syndrome Diagnostic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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